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Executive Summary

(Gly6)-Locustapyrokinin (Lom-PK) is the native, 16-residue neuropeptide (pGlu-Asp-Ser-Gly-
Asp-Gly-Trp-Pro-GIn-GIn-Pro-Phe-Val-Pro-Arg-Leu-NH2) identified in the migratory locust,
Locusta migratoria.[1][2] It belongs to the PBAN/Pyrokinin family, characterized by the C-
terminal FXPRLamide motif.[1] The designation "(Gly6)" distinguishes the wild-type peptide
from synthetic analogs (e.g., [Glu6]-Lom-PK) used in structure-activity studies.[1]

This peptide is encoded by the Lom-pban gene (also referred to as the PBAN/Pyrokinin gene).
[1] Its expression is highly specific to the central nervous system (CNS), particularly the
Suboesophageal Ganglion (SOG), and exhibits significant plasticity depending on the
developmental stage and phase polyphenism (solitary vs. gregarious) of the locust.[1]

Molecular Characterization & Gene Architecture[1]
The Lom-pban Gene

The (Gly6)-locustapyrokinin peptide is not encoded by a standalone gene but is processed
from a larger precursor protein encoded by the Lom-pban gene.[1]

e Gene Symbol:Lom-pban[1][3]
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e Precursor Structure: The gene encodes a pre-pro-peptide that is post-translationally
processed by convertases (e.g., PC1/3, PC2) to yield multiple bioactive peptides.[1]

e Peptide Products:
o Locustapyrokinin (Lom-PK): The primary FXPRLamide peptide (Gly6 variant).[1]

o PBAN (Pheromone Biosynthesis Activating Neuropeptide): Involved in melanization and

pheromone production.[1]
o Diapause Hormone (DH): Often co-encoded, regulating embryonic arrest.[1]

o Additional PKs: Isoforms like Lom-PK-2 (though some studies suggest distinct genomic

origins for specific isoforms).[1]

Precursor Processing Diagram

The following diagram illustrates the processing of the Lom-pban precursor into bioactive
peptides, including (Gly6)-Lom-PK.

Click to download full resolution via product page

Caption: Processing pathway of the Lom-pban gene yielding (Gly6)-Locustapyrokinin and
related peptides.[1][2][4][5]

Spatiotemporal Expression Profile

The expression of the (Gly6)-locustapyrokinin gene is strictly regulated spatially and
temporally.[1]

Tissue-Specific Expression (Spatial)

The primary site of Lom-pban expression is the Central Nervous System (CNS).[1]
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. . Specific .
Tissue Expression Level o Functional Role
Localization
Three distinct clusters
of neurosecretory
Central command for
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Ganglion (SOG)

High (Primary)

Mandibular cluster2.
Maxillary cluster3.

Labial cluster

feeding, diapause,

and melanization.[1]

Lateral neurosecretory

Integration of

photoperiod signals

Brain (Protocerebrum)  Moderate ) )
cells.[1] affecting expression.
[1]
) ] Ventral nerve cord Local motor control
Thoracic Ganglia Low/Moderate ]
neurons.[1] (myotropic effects).[1]
] ] Specific paired Hindgut motility
Abdominal Ganglia Low

neurons.[1]

regulation.[1][2][5][6]

Midgut/Hindgut

Absent (Endogenous)

Target tissue
(Receptor
expression).[1]

Site of action for

myotropic effects.[1]

[2]7]

Developmental Expression (Temporal)

Expression levels fluctuate across the life cycle of Lom.[1] migratoria:

» Embryogenesis: Low levels; involved in diapause regulation.[1]

o Nymphal Stages (1st - 5th Instar): Progressive increase.[1] Expression peaks in later instars

(4th/5th) to regulate molting and cuticular melanization (phase-dependent).[1]

¢ Adult: High constitutive expression. In females, it regulates oviduct contraction and egg

development.[1]

Phase Polyphenism (Solitary vs. Gregarious)

A critical "field-proven insight" is the differential expression based on population density.[1]
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o Gregarious Phase: Significantly upregulatedLom-pban expression.[1] The peptide products
(specifically PBAN and PKs) drive the dark melanization characteristic of swarming locusts.

[1]

o Solitary Phase: Lower expression levels, associated with the green coloration.[1]

Functional Implications & Signaling Pathway[1]

Understanding the expression pattern allows for targeted interference in physiological
processes.[1]

Physiological Functions[1]

e Myotropic Activity: Stimulates contraction of the hindgut (fecal elimination) and oviduct (egg
laying).[1]

e Melanization: (Gly6)-Lom-PK and PBAN act on the epidermis to promote melanin deposition
(dark color).[1]

o Diapause Induction: Regulates embryonic arrest in response to photoperiod (short days
increase expression).[1]

Signaling Mechanism (GPCR Pathway)

The peptide binds to the PBAN/PK Receptor (PK-R), a G-protein coupled receptor (GPCR),
initiating a calcium-dependent cascade.[1]

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://pubchem.ncbi.nlm.nih.gov/compound/Lys-Gly-Asp-Glu-Ser-Leu-Leu-Ala
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Gly6)-Lom-PK PIP2

PK/PBAN Receptor
(GPCR)

Activation

Gq Protein

Stimulates

Phospholipase C
(PLC)

ydrolysis of PIP2

IP3 Receptor
(ER Membrane)

Ca2+ Release

Signaling Cascade

Physiological Response:
Muscle Contraction / Melanization

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b588645?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: GPCR-mediated signaling cascade activated by (Gly6)-Locustapyrokinin binding.[1]
[5]

Experimental Methodologies

To validate the expression of (Gly6)-locustapyrokinin, the following protocols are
recommended. These are designed to be self-validating systems.[1]

RT-gPCR Quantification (Gene Level)

Objective: Quantify Lom-pban mRNA levels in SOG or Brain tissue.

Tissue Dissection: Dissect SOG from L. migratoria in ice-cold PBS (DEPC-treated).[1] Pool
5-10 ganglia per biological replicate to ensure sufficient RNA.[1]

» RNA Extraction: Use Trizol reagent followed by DNase | treatment to remove genomic DNA.

[1]
o cDNA Synthesis: Reverse transcribe 1 pg of total RNA using oligo(dT) primers.[1]
e Primer Design:

o Target: Lom-pban (conserved region).[1]

o Forward:5'-GCT GAC TCC GGC GAC GGC-3' (Specific to Gly6 region).[1]

o Reverse:5-CAG GCG GGG CAC GAA CGG-3'.[1]
o Normalization: Use Rp49 or GAPDH as housekeeping genes.[1]

 Validation: Melt curve analysis must show a single peak.

Immunohistochemistry (Peptide Level)

Objective: Visualize the spatial distribution of the peptide in the CNS.

o Fixation: Fix whole brains/SOG in 4% paraformaldehyde (PFA) for 4-12 hours at 4°C.
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Permeabilization: Wash in PBS-T (PBS + 0.5% Triton X-100) for 24 hours to ensure
penetration into ganglia.[1]

Primary Antibody: Incubate with anti-FXPRLamide (polyclonal, 1:1000) or specific anti-
LomPK for 48 hours at 4°C.[1]

o Note: Anti-FXPRLamide is a broad-spectrum antibody for the PK family.[1]

Secondary Antibody: Use a fluorescent conjugate (e.g., Alexa Fluor 488 Goat Anti-Rabbit) for
24 hours.[1]

Imaging: Confocal microscopy. Look for the three characteristic cell clusters in the SOG.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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